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Abstract
This application note details a robust and validated High-Performance Liquid Chromatography

with Ultraviolet (HPLC-UV) detection method for the accurate quantification of monascorubrin,

a significant orange pigment produced by Monascus species. This method is crucial for quality

control in the food and pharmaceutical industries, where Monascus-fermented products are

utilized for their natural colorant and potential health benefits. The protocol outlines sample

preparation, chromatographic conditions, and method validation parameters, ensuring reliable

and reproducible results for researchers, scientists, and drug development professionals.

Introduction
Monascus pigments are a group of secondary metabolites produced by fungi of the genus

Monascus. These pigments, which range in color from yellow and orange to red, have been

traditionally used as food colorants, particularly in Asia. Monascorubrin is one of the primary

orange azaphilone pigments, alongside rubropunctatin. The quantification of monascorubrin is

essential to standardize Monascus products and to conduct further research into its biological

activities. High-Performance Liquid Chromatography (HPLC) coupled with a UV detector offers

a sensitive and specific method for the separation and quantification of monascorubrin from

complex sample matrices.

Experimental Protocol
Sample Preparation
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Proper sample preparation is critical to ensure the stability of monascorubrin and to obtain

accurate quantitative results. It is important to control the pH of the extraction solvent to be

acidic (≤ 2.5) to prevent the amination of orange pigments into red pigments.[1]

Extraction:

Weigh 1 gram of the homogenized Monascus-fermented product (e.g., red yeast rice).

Add 10 mL of 90% methanol.

Extract the sample at 40°C for 10 minutes. It is recommended to perform two extraction

cycles to ensure complete recovery.

Centrifuge the extract at 10,000 x g for 10 minutes at 4°C.

Collect the supernatant.

Filtration:

Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial for analysis.[2]

HPLC-UV System and Conditions
The following chromatographic conditions have been optimized for the separation and

quantification of monascorubrin.
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Parameter Condition

Instrument HPLC system with a UV-Vis Detector

Column
C18 reverse-phase column (e.g., 250 mm x 4.6

mm, 5 µm)[3]

Mobile Phase A
Water with 0.1% formic acid (pH adjusted to

~2.5)[3]

Mobile Phase B Acetonitrile[3]

Gradient Elution
0-25 min: 20% to 80% B25-35 min: 80% B35-36

min: 80% to 20% B36-41 min: 20% B[3]

Flow Rate 1.0 mL/min[4]

Injection Volume 10 µL[4]

Column Temperature 30°C[3]

Detection Wavelength 470 nm[5]

Method Validation
The HPLC-UV method was validated for linearity, limit of detection (LOD), limit of quantification

(LOQ), accuracy, and precision.

Quantitative Data Summary
The following tables summarize the quantitative data obtained during the method validation for

monascorubrin.

Table 1: Linearity, LOD, and LOQ

Analyte
Linearity
Range (µg/mL)

Correlation
Coefficient (R²)

LOD (µg/mL) LOQ (µg/mL)

Monascorubrin 0.5 - 50 > 0.9994 0.10 0.30
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Data synthesized from a study on simultaneous determination of rubropunctatin and

monascorubrin.[6]

Table 2: Accuracy (Recovery) and Precision

Analyte
Spiked
Concentration
(µg/mL)

Recovery (%)
Intra-day
Precision
(RSD, %)

Inter-day
Precision
(RSD, %)

Monascorubrin Low 89.8 - 102 < 5.0 < 5.0

Medium 89.8 - 102 < 5.0 < 5.0

High 89.8 - 102 < 5.0 < 5.0

Data synthesized from a study on simultaneous determination of rubropunctatin and

monascorubrin.[6]
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Caption: Workflow for the extraction and HPLC-UV quantification of monascorubrin.
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Caption: Key parameters for the validation of the analytical method.

Conclusion
The described HPLC-UV method provides a reliable and validated protocol for the

quantification of monascorubrin in Monascus-fermented products. The method is sensitive,

accurate, and precise, making it suitable for routine quality control and research applications.

The detailed experimental protocol and clear data presentation are intended to facilitate the

adoption of this method by researchers and professionals in relevant fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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